Cas no 32081-16-6 (Benzoic acid, 2,2',2''-nitrilotris-)

• Product Name: Benzoic acid, 2,2',2''-nitrilotris-
• CAS No: 32081-16-6
• MF: C₂₁H₁₅NO₆
• MW: 377.346905946732
• MDL: MFCD31697672
• CID: 1449714
• PubChem ID: 11240185
• Update Time: 2025-04-20

Benzoic acid, 2,2',2''-nitrilotris- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,2',2''-nitrilotris-
• 2-(2-carboxy-N-(2-carboxyphenyl)anilino)benzoic acid
• DTXSID90459689
• 32081-16-6
• 2,2',2''-Nitrilotribenzoic acid
• nitrilotrisbenzoic acid
• SCHEMBL13066508

• MDL： MFCD31697672
• Inchi： 1S/C21H15NO6/c23-19(24)13-7-1-4-10-16(13)22(17-11-5-2-8-14(17)20(25)26)18-12-6-3-9-15(18)21(27)28/h1-12H,(H,23,24)(H,25,26)(H,27,28)
• InChI Key： QGDROSBOENSZCK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N(C1C=CC=CC=1C(=O)O)C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 377.08995
• Monoisotopic Mass: 377.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.14